Cas no 95689-92-2 (Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl-)

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl- structure

95689-92-2 structure

Product Name:Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl-

CAS No:95689-92-2

MF:C₅₀H₆₂N₂O₄

MW:755.038294315338

MDL:MFCD32206511

CID:799716

PubChem ID:253662023

Update Time:2025-04-19

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl- Chemical and Physical Properties

Names and Identifiers

- Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl-
- 2,9-Ditridecylisoquinolino[4',5',6':6,5,10]anthra[2,1,9-def]isoqu inoline-1,3,8,10(2H,9H)-tetrone
- N,N'-DITRIDECYL-3,4,9,10-PERYLENETETRACARBOXYLIC DIIMIDE
- PTCDI-C13
- N,N'-Ditridecyl-3,4,9,10-perylenetetracarboxylicdiimide
- N,N-DITRIDECYLPERYLENE-3,4,9,10-TETRACARBOXYLIC DIIMIDE
- 2,9-Ditridecylanthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone
- N,N inverted exclamation mark -Ditridecyl-3,4,9,10-perylenetetracarboxylic Diimide
- T71496
- N,N inverted exclamation mark -Ditridecyl-3,4,9,10-perylenedicarboximide
- 7,18-di(tridecyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
- N,N'-Ditridecylperylene-3,4,9,10-tetracarboxylic diimide
- N,N'-Ditridecylperylene-3,4,9,10-tetracarboxylic diimide, 95%
- 95689-92-2
- D3947
- DTXSID301130596
- MFCD00134587
- SCHEMBL1105114
- SY052578
- N ，N '-Ditridecyl-3，4，9，10-perylenetetracarboxylic Diimide
- 2,9-Ditridecylanthra[2,1,9-def:6,5,10-d'e'fa(2)]diisoquinoline-1,3,8,10(2H,9H)-tetrone
- XCAZCFDCJHGAIT-UHFFFAOYSA-N
- 7,18-ditridecyl-7,18-diazaheptacyclo[14.6.2.2(2),?.0(3),(1)(2).0?,?.0(1)(3),(2)(3).0(2)?,(2)?]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
- N,N'-Ditridecylperylene-3,4,9,10-tetracarboxylic diimide; PTCDI-C13
- MDL： MFCD32206511
- Inchi： 1S/C50H62N2O4/c1-3-5-7-9-11-13-15-17-19-21-23-33-51-47(53)39-29-25-35-37-27-31-41-46-42(32-28-38(44(37)46)36-26-30-40(48(51)54)45(39)43(35)36)50(56)52(49(41)55)34-24-22-20-18-16-14-12-10-8-6-4-2/h25-32H,3-24,33-34H2,1-2H3
- InChI Key： XCAZCFDCJHGAIT-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=C3C4C=CC5C(N(CCCCCCCCCCCCC)C(C6=CC=C(C7C=CC(C(N1CCCCCCCCCCCCC)=O)=C2C3=7)C=4C=56)=O)=O

Computed Properties

Exact Mass: 754.47100
Monoisotopic Mass: 754.47095846g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 56
Rotatable Bond Count: 24
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 16
Topological Polar Surface Area: 74.8Å²

Experimental Properties

Color/Form: Dark red powder
Melting Point: >300 °C (lit.)
PSA: 78.14000
LogP: 12.58500

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl- Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R22: harmful if swallowed.
Safety Instruction： S22-S24/25

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl- Customs Data

HS CODE：29251900

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-ditridecyl- Pricemore >>

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